Cas no 62761-43-7 (1,3-Dioxolo[4,5-g]isoquinoline, 6-oxide)

• Product Name: 1,3-Dioxolo[4,5-g]isoquinoline, 6-oxide
• CAS No: 62761-43-7
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 432091
• PubChem ID: 11127048
• Update Time: 2025-04-19

1,3-Dioxolo[4,5-g]isoquinoline, 6-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]isoquinoline, 6-oxide
• 6-oxido-[1,3]dioxolo[4,5-g]isoquinolin-6-ium
• DTXSID60456160
• 62761-43-7
• SCHEMBL6995101

• Inchi： 1S/C10H7NO3/c12-11-2-1-7-3-9-10(14-6-13-9)4-8(7)5-11/h1-5H,6H2
• InChI Key： RBPKXITZHIMGNY-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C=C[N+](=CC3=CC1=2)[O-]

Computed Properties

• Exact Mass: 189.04261
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 45.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives